Cas no 925161-43-9 (2-{3-(2-Methoxyethoxy)anilino-carbonyl}cyclohexanecarboxylic Acid)

• Product Name: 2-{3-(2-Methoxyethoxy)anilino-carbonyl}cyclohexanecarboxylic Acid
• CAS No: 925161-43-9
• MF: C₁₇H₂₃NO₅
• MW: 321.368225336075
• CID: 1067089
• PubChem ID: 17169813
• Update Time: 2025-05-20

2-{3-(2-Methoxyethoxy)anilino-carbonyl}cyclohexanecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-{[3-(2-Methoxyethoxy)anilino]-carbonyl}cyclohexanecarboxylic acid
• 2-[[3-(2-methoxyethoxy)phenyl]carbamoyl]cyclohexane-1-carboxylic acid
• AKOS000319573
• AKOS024266883
• AN-329/43449622
• CS-0321800
• 2-((3-(2-Methoxyethoxy)phenyl)carbamoyl)cyclohexanecarboxylic acid
• 925161-43-9
• 2-{[3-(2-methoxyethoxy)anilino]carbonyl}cyclohexanecarboxylic acid
• 2-((3-(2-Methoxyethoxy)phenyl)carbamoyl)cyclohexanecarboxylicacid
• 2-((3-(2-Methoxyethoxy)phenyl)carbamoyl)cyclohexane-1-carboxylic acid
• 2-{[3-(2-methoxyethoxy)phenyl]carbamoyl}cyclohexane-1-carboxylic acid
• STL067305
• 2-{[3-(2-methoxyethoxy)phenyl]carbamoyl}cyclohexanecarboxylic acid
• 2-{3-(2-Methoxyethoxy)anilino-carbonyl}cyclohexanecarboxylic Acid

• MDL： MFCD08720625
• Inchi： 1S/C17H23NO5/c1-22-9-10-23-13-6-4-5-12(11-13)18-16(19)14-7-2-3-8-15(14)17(20)21/h4-6,11,14-15H,2-3,7-10H2,1H3,(H,18,19)(H,20,21)
• InChI Key： AOMPZGUGHVKHGF-UHFFFAOYSA-N
• SMILES： OC(C1CCCCC1C(NC1C=CC=C(C=1)OCCOC)=O)=O

Computed Properties

• Exact Mass: 321.15762283g/mol
• Monoisotopic Mass: 321.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 84.9Ų

2-{3-(2-Methoxyethoxy)anilino-carbonyl}cyclohexanecarboxylic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-{3-(2-Methoxyethoxy)anilino-carbonyl}cyclohexanecarboxylic Acid

2-{3-(2-Methoxyethoxy)anilino-carbonyl}cyclohexanecarboxylic Acid: A Comprehensive Overview

The compound with CAS No. 925161-43-9, known as 2-{3-(2-Methoxyethoxy)anilino-carbonyl}cyclohexanecarboxylic Acid, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclohexane ring substituted with a carboxylic acid group and an anilino-carbonyl moiety. The presence of the 2-Methoxyethoxy group introduces additional complexity, making this compound a valuable subject for both theoretical and applied research.

Recent studies have highlighted the potential of this compound in various applications, particularly in the development of novel pharmaceutical agents. The cyclohexane ring serves as a rigid scaffold, which can be further modified to enhance bioavailability and target specificity. Additionally, the anilino-carbonyl group contributes to the molecule's ability to interact with biological targets, such as enzymes and receptors, making it a promising candidate for drug design.

The synthesis of 2-{3-(2-Methoxyethoxy)anilino-carbonyl}cyclohexanecarboxylic Acid involves a multi-step process that combines principles from both classical and modern organic chemistry. Researchers have employed various strategies, including nucleophilic substitution, condensation reactions, and catalytic hydrogenation, to achieve high yields and purity. The incorporation of the methoxyethoxy group requires precise control over reaction conditions to ensure optimal substitution patterns.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for use in various chemical processes, including chromatographic separations and crystal engineering studies.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling of this compound. Using techniques such as density functional theory (DFT) and molecular dynamics simulations, scientists have gained insights into the compound's electronic structure, conformational flexibility, and interaction potentials. These studies have revealed that the molecule's cyclohexane ring plays a critical role in stabilizing its three-dimensional conformation, while the methoxyethoxy group enhances its hydrophilic properties.

The biological activity of 2-{3-(2-Methoxyethoxy)anilino-carbonyl}cyclohexanecarboxylic Acid has been extensively studied in vitro. Experimental results indicate that this compound exhibits moderate inhibitory effects on certain kinases and proteases, suggesting its potential as a lead compound for anti-inflammatory and anticancer therapies. Furthermore, preliminary toxicity studies suggest that the compound has a favorable safety profile, with minimal adverse effects at therapeutic concentrations.

In conclusion, 2-{3-(2-Methoxyethoxy)anilino-carbonyl}cyclohexanecarboxylic Acid represents a significant advancement in organic synthesis and drug discovery. Its unique structure, coupled with its promising biological activity, positions it as a valuable tool for researchers in both academia and industry. As ongoing studies continue to uncover new applications and optimize its properties, this compound is expected to play an increasingly important role in the development of innovative therapeutic agents.